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Compound of Interest

Compound Name: p53 (17-26)

Cat. No.: B15144632

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The interaction between the tumor suppressor protein p53 and its primary negative regulator,

the E3 ubiquitin ligase MDM2, is a critical focal point in cancer research and drug development.

A short peptide sequence within the p53 N-terminal transactivation domain, specifically

residues 17-26, plays a pivotal role in this interaction. Understanding the binding kinetics of this

p53(17-26) peptide to MDM2 is fundamental for the design of therapeutic agents that can

disrupt this interaction and reactivate p53's tumor-suppressing functions. This guide provides a

comparative overview of the quantitative data and experimental methodologies used to

characterize the binding kinetics of the p53(17-26) peptide.

Quantitative Binding Data Summary
The binding affinity of the p53(17-26) peptide and its derivatives to MDM2 has been quantified

using various biophysical techniques. The equilibrium dissociation constant (KD), a measure of

binding affinity where a lower value indicates a stronger interaction, is a key parameter in these

studies. The following table summarizes representative quantitative data from the literature.
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Peptide/Protein
System

Experimental
Technique

Dissociation
Constant (KD)

Reference

p53 peptide (residues

17-26) and MDM2

Isothermal Titration

Calorimetry (ITC)
~50 nM [1]

p53 peptide (residues

15-29) and MDM2

Isothermal Titration

Calorimetry (ITC)
~500 nM [1]

p53 peptide (residues

17-28) and MDM2

Surface Plasmon

Resonance (SPR)
2.63 µM [2]

p53 peptide (residues

19-26) and MDM2

Surface Plasmon

Resonance (SPR)
95.6 µM [2]

Fluorescein-labeled

p53 peptide (residues

17-26) and HDM2 N-

terminal domain

Fluorescence

Anisotropy

Not explicitly stated,

but tight binding

observed

[3]

p53 N-terminus

(residues 1-93) and

HDM2 N-terminal

domain (residues 2-

125)

Isothermal Titration

Calorimetry (ITC)
130 ± 30 nM [3]

Full-length p53 and

HDM2 N-terminal

domain (residues 2-

125)

Isothermal Titration

Calorimetry (ITC)
340 ± 10 nM [3]

MIP (MDM2 Inhibitory

Peptide) and MDM2

Surface Plasmon

Resonance (SPR)
18.4 nM [4]

DI peptide and MDM2
Surface Plasmon

Resonance (SPR)
210 nM [4]

p53 peptide (residues

17-28) and MDM2

Surface Plasmon

Resonance (SPR)
14.5 µM [4]
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Note: The significant variation in reported KD values can be attributed to differences in the

specific p53 peptide length, protein constructs, experimental conditions (e.g., buffer,

temperature), and the analytical technique employed. For instance, a truncated p53 peptide

(17-26) has been shown to have a significantly higher affinity (lower KD) compared to a longer

peptide (15-29), highlighting the critical nature of this specific epitope for MDM2 binding.[1]

Experimental Protocols
A variety of sophisticated biophysical techniques are employed to quantitatively analyze the

binding kinetics of the p53(17-26) peptide. Below are detailed methodologies for the key

experiments cited.

Isothermal Titration Calorimetry (ITC)
ITC is a powerful technique that directly measures the heat changes associated with a binding

event, allowing for the determination of binding affinity (KD), stoichiometry (n), and enthalpy

(ΔH) and entropy (ΔS) of binding.

Methodology:

Sample Preparation: A solution of the MDM2 protein is placed in the sample cell of the

calorimeter, and a solution of the p53 peptide is loaded into the injection syringe. Both

solutions are prepared in the same buffer to minimize heat of dilution effects.

Titration: The p53 peptide solution is titrated into the MDM2 solution in a series of small,

precise injections.

Heat Measurement: The heat change upon each injection is measured by the instrument.

The initial injections result in a large heat change as most of the injected peptide binds to

MDM2. As the MDM2 becomes saturated, the heat change per injection decreases.

Data Analysis: The integrated heat data is plotted against the molar ratio of the peptide to the

protein. This binding isotherm is then fitted to a suitable binding model to extract the

thermodynamic parameters, including the KD.[3][5][6]

Surface Plasmon Resonance (SPR)
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SPR is a label-free optical technique that measures the binding of an analyte (e.g., p53

peptide) to a ligand (e.g., MDM2 protein) immobilized on a sensor surface in real-time. This

allows for the determination of both the association rate (kon) and dissociation rate (koff), from

which the equilibrium dissociation constant (KD = koff/kon) can be calculated.

Methodology:

Ligand Immobilization: The MDM2 protein is immobilized onto a sensor chip surface.

Analyte Injection: A solution containing the p53 peptide at a specific concentration is flowed

over the sensor surface, allowing it to bind to the immobilized MDM2. The change in the

refractive index at the surface, which is proportional to the amount of bound peptide, is

monitored over time (association phase).

Dissociation Phase: A buffer solution without the p53 peptide is then flowed over the surface,

and the dissociation of the peptide from MDM2 is monitored (dissociation phase).

Data Analysis: The resulting sensorgram (a plot of response units versus time) is fitted to a

kinetic model to determine the kon and koff values.[2][7][8]

Biolayer Interferometry (BLI)
BLI is another label-free optical technique similar to SPR that measures biomolecular

interactions in real-time. It monitors the interference pattern of white light reflected from two

surfaces: an internal reference layer and a biolayer at the tip of a biosensor where the ligand is

immobilized.

Methodology:

Biosensor Preparation: A biosensor tip is coated with a molecule that can capture the ligand

of interest. For example, a streptavidin-coated biosensor can be used to immobilize a

biotinylated MDM2 protein.

Ligand Loading: The biosensor tip is dipped into a solution containing the biotinylated MDM2,

which binds to the streptavidin.
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Association: The MDM2-loaded biosensor is then moved into a well containing the p53

peptide solution, and the change in the interference pattern due to binding is recorded over

time.

Dissociation: The biosensor is then moved to a buffer-only well to monitor the dissociation of

the p53 peptide.

Data Analysis: The resulting binding and dissociation curves are analyzed using appropriate

kinetic models to determine the kon, koff, and KD values.[9][10][11]

Visualizing the Process and Pathway
To better illustrate the concepts discussed, the following diagrams have been generated using

the Graphviz DOT language.
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Caption: Experimental workflow for p53(17-26) binding kinetics analysis.
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Caption: The p53-MDM2 signaling pathway and point of therapeutic intervention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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